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Compound of Interest

Compound Name: MX107
Cat. No.: B15497758
Get Quote
\ J

For immediate reference, treat MX107 as a potentially hazardous chemical. Handle with
appropriate personal protective equipment (PPE) and dispose of as chemical waste in
accordance with local, state, and federal regulations. Never dispose of MX107 down the drain.

This guide provides essential safety and logistical information for the proper disposal of
MX107, a survivin inhibitor used in research and drug development. Adherence to these
procedures is critical to ensure personnel safety and environmental compliance. The
information herein is compiled from safety data sheets and general laboratory safety protocols.

Immediate Safety and Handling

Before handling MX107, it is crucial to be familiar with its potential hazards. While
comprehensive toxicological properties have not been fully investigated, it should be handled
with care in a controlled laboratory environment.

Personal Protective Equipment (PPE): When handling MX107, the following PPE is mandatory:

o Eye Protection: Use appropriate safety glasses.
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» Hand Protection: Wear chemical-resistant gloves (minimum standard BS EN 374:2003).
Gloves should be inspected before use and changed frequently.

o Body Protection: A lab coat or other protective clothing is required to prevent skin contact.

o Respiratory Protection: If there is a risk of inhalation of dust or aerosols, use a suitable
respirator in a chemical fume hood.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and copious amounts of water
for at least 15 minutes. Remove contaminated clothing and shoes.

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, lifting the upper and
lower eyelids.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

Ingestion: Rinse the mouth with water. Do not induce vomiting.

In all cases of exposure, seek immediate medical attention and show the Safety Data Sheet
(SDS) to the attending physician.

Step-by-Step Disposal Procedure
The disposal of MX107 must be managed to prevent its release into the environment.
o Waste Identification and Segregation:

o All materials contaminated with MX107, including unused product, empty containers, and
disposable labware (e.g., pipette tips, tubes), must be treated as chemical waste.

o Segregate MX107 waste from other laboratory waste streams to avoid incompatible
chemical reactions.

e Containerization:

o Collect all MX107 waste in a designated, properly labeled, and sealed container.
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o The container should be made of a material compatible with the chemical.

o Label the container clearly with "Hazardous Waste" and "MX107".

e Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.

o The storage area should be secure and accessible only to authorized personnel.
e Disposal:

o Arrange for the disposal of the chemical waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

o Provide the disposal contractor with a copy of the Safety Data Sheet for MX107.
Spill Management
In the event of a spill, follow these procedures:
o Evacuate: Evacuate non-essential personnel from the immediate area.
o Ventilate: Ensure adequate ventilation, preferably within a chemical fume hood.
» Contain: Cover the spill with a suitable absorbent material (e.g., vermiculite, sand, or earth).

o Collect: Carefully sweep up the absorbent material and place it in a sealed container for
disposal as chemical waste.

¢ Clean: Clean the spill area thoroughly with soap and water.

o Decontaminate: Decontaminate any equipment used for cleanup before reuse.

Quantitative Data Summary
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Property Value

CAS Number 2170102-50-6
Molecular Formula C24H28N202
Molecular Weight 376.50 g/mol

Note: To the best of current knowledge, specific quantitative data regarding permissible
exposure limits and environmental fate have not been thoroughly established. Therefore, a
cautious approach to handling and disposal is warranted.

MX107 Disposal Decision Pathway
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Is the material (solid or liquid)
contaminated with MX107?

Place in a labeled,
sealed container

Store in a designated
secure area

Contact Environmental Health & Safety (EHS)
for pickup and disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of MX107 waste.
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e To cite this document: BenchChem. [Proper Disposal of MX107: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15497758/docs#proper-disposal-of-mx107-a-guide-
for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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